Cas no 1203308-92-2 (2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-ylbenzamide)

• Product Name: 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-ylbenzamide
• CAS No: 1203308-92-2
• MF: C₁₈H₁₄F₂N₄O₃
• MW: 372.325570583344
• CID: 6009335
• PubChem ID: 136157603
• Update Time: 2025-06-09

2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-ylbenzamide
• SR-01000923670-1
• 2,4-difluoro-N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide
• 1203308-92-2
• F5599-0537
• AKOS024515164
• 2,4-difluoro-N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]benzamide
• 2,4-difluoro-N-[4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl]benzamide
• SR-01000923670
• VU0648557-1

• Inchi： 1S/C18H14F2N4O3/c1-24-17-15(11(8-14(25)21-17)13-3-2-6-27-13)16(23-24)22-18(26)10-5-4-9(19)7-12(10)20/h2-7,11H,8H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： VQFWFHGFNZUAFK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1C2=C(NC(CC2C2=CC=CO2)=O)N(C)N=1)=O)F

Computed Properties

• Exact Mass: 372.10339665g/mol
• Monoisotopic Mass: 372.10339665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.2Ų

Additional information on 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-ylbenzamide

Comprehensive Analysis of 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide (CAS No. 1203308-92-2)

The compound 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide (CAS No. 1203308-92-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a pyrazolo[3,4-b]pyridine core with a furan-2-yl substituent and a 2,4-difluorobenzamide moiety, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity.

In recent years, the demand for novel heterocyclic compounds like 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide has surged due to their versatility in addressing unmet medical needs. This compound's unique pyridine and furan hybrid structure aligns with current trends in fragment-based drug design, a strategy gaining traction in AI-driven drug discovery platforms. Its CAS No. 1203308-92-2 is frequently queried in chemical databases, reflecting its growing importance in medicinal chemistry and structure-activity relationship (SAR) studies.

The 2,4-difluorobenzamide segment of this molecule is particularly noteworthy, as fluorinated aromatic groups are known to enhance metabolic stability and bioavailability—a key consideration in modern pharmacokinetic optimization. Computational chemists often investigate such fluorine-containing scaffolds using molecular docking simulations, a technique widely discussed in cheminformatics forums. Meanwhile, the furan-2-yl component contributes to the compound's potential as a bioisostere for various therapeutic targets, including enzymes involved in inflammatory cascades.

From a synthetic chemistry perspective, the preparation of 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide involves sophisticated multi-step organic synthesis protocols. The pyrazolo[3,4-b]pyridine core construction typically requires cyclocondensation reactions, while the introduction of the 1-methyl-6-oxo group demands precise regioselective functionalization. These synthetic challenges make the compound a valuable case study for advanced organic synthesis courses and industrial process chemistry.

Analytical characterization of CAS No. 1203308-92-2 employs cutting-edge techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the proton environments in the 1H,4H,5H,6H,7H ring system. The compound's crystalline properties have also attracted attention from pharmaceutical crystallographers studying polymorph control—a critical factor in drug formulation development.

In the context of green chemistry initiatives, researchers are exploring sustainable approaches to synthesize 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide. This aligns with industry-wide efforts to reduce environmental impact while maintaining synthetic efficiency. The compound's furan component, derived from biomass resources, positions it favorably within the bio-based chemicals sector—a trending topic in circular economy discussions.

Patent landscapes reveal growing intellectual property activity surrounding pyrazolo[3,4-b]pyridine derivatives, with CAS No. 1203308-92-2 appearing in several drug candidate claims. Its structural features are frequently compared to known kinase inhibitors in cancer research publications, though its exact mechanism of action remains under investigation. This ambiguity has sparked numerous structure-based drug design studies attempting to elucidate its binding affinity patterns.

The stability profile of 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide under various pH conditions is another active research area, particularly for formulation scientists developing oral dosage forms. Its logP value and solubility parameters are routinely calculated using ADMET prediction software—tools increasingly integrated with machine learning algorithms in pharmaceutical R&D.

As regulatory agencies emphasize impurity profiling, analytical methods for CAS No. 1203308-92-2 continue to evolve. Recent publications describe HPLC-UV methods capable of detecting trace process-related impurities in batches of this compound. Such quality control measures are essential for its potential transition from research chemical to active pharmaceutical ingredient (API) status.

Looking ahead, the scientific community anticipates expanded applications for 2,4-difluoro-N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-ylbenzamide beyond traditional medicinal chemistry. Materials scientists are investigating its potential as a functional group in organic electronics, while agricultural researchers explore its utility as a template for crop protection agents. This multidisciplinary interest underscores the compound's versatility and ensures its continued relevance in chemical innovation.